Cas no 6935-44-0 ((E)-Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate)

• Product Name: (E)-Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate
• CAS No: 6935-44-0
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD00188426
• CID: 519242
• PubChem ID: 668171
• Update Time: 2025-05-20

(E)-Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate
• 2-Propenoic acid, 2-cyano-3-(4-hydroxyphenyl)-, ethyl ester
• Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate
• ETHYL-ALPHA-CYANO-4-HYDROXYCINNAMATE
• ETHYL-α-CYANO-4-HYDROXYCINNAMATE
• 4-Oxy-benzalmalonsaeure-aethylester-nitril
• ethyl p-hydroxybenzylidenecyanoacetate
• RARECHEM AK ML 0354
• ethyl (2E)-2-cyano-3-(4-hydroxyphenyl)prop-2-enoate
• ethyl (E)-2-cyano-3-(4-hydroxyphenyl)prop-2-enoate
• ethyl 2-cyano-3-(4-hydroxyphenyl)prop-2-enoate
• NSC52287
• PubChem2362
• ethylcyanohydroxyphenylacrylate
• HRBVVSOFSLPAOY-JXMROGBWSA-N
• STK391322
• SBB095395
• 0701AC
• KM12
• Ethyl (2E)-2-cyano-3-(4-hydroxyphenyl)-2-propenoate
• Ethyl (2E)-2-cyano-3-(4-hydroxyphenyl)-2-propenoate #
• 2-Propenoic acid,2-cyano-3-(4-hydroxyphenyl)-,ethyl ester
• MFCD00188426
• 9N-903
• Ethyl alpha-cyano-4-hydroxy-trans-cinnamate
• AKOS025310068
• CCG-6112
• NSC-52287
• SCHEMBL10346450
• CS-0137248
• 6935-44-0
• BIM-0017428.P001
• J-502013
• AKOS001273167
• C76195

• MDL： MFCD00188426
• Inchi： 1S/C12H11NO3/c1-2-16-12(15)10(8-13)7-9-3-5-11(14)6-4-9/h3-7,14H,2H2,1H3/b10-7+
• InChI Key： HRBVVSOFSLPAOY-JXMROGBWSA-N
• SMILES： O(C(/C(/C#N)=C/C1C=CC(=CC=1)O)=O)CC

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Experimental Properties

• Melting Point: 180-182°C
• PSA: 70.32000
• LogP: 1.86228

(E)-Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acid esters

Additional information on (E)-Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate

(E)-Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate: A Comprehensive Overview

The compound 6935-44-0, also known as (E)-Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of acrylates, which are widely used as monomers in polymer synthesis due to their ability to undergo polymerization under specific conditions. The structure of this compound is characterized by an ethyl ester group attached to an acrylate backbone, with a cyano group at the 2-position and a hydroxyl-substituted phenyl group at the 3-position. The (E) configuration indicates that the substituents on the double bond are on opposite sides, which can influence the compound's physical and chemical properties.

Recent studies have highlighted the potential of (E)-Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate in advanced materials development, particularly in the synthesis of stimuli-responsive polymers. These polymers exhibit unique properties such as shape memory behavior and self-healing capabilities, making them valuable in applications like biomedical devices and smart textiles. The presence of the hydroxyl group on the phenyl ring allows for hydrogen bonding, which can enhance the intermolecular interactions in the resulting polymers, leading to improved mechanical and thermal properties.

In terms of synthesis, 6935-44-0 can be prepared through a variety of methods, including free radical polymerization and controlled radical polymerization techniques such as atom transfer radical polymerization (ATRP). These methods enable precise control over the molecular weight and polydispersity of the resulting polymers, which is crucial for tailoring their properties for specific applications. Additionally, the cyano group in the molecule serves as a good electron-withdrawing group, which can modulate the electronic properties of the polymer backbone, making it suitable for use in electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The optical properties of (E)-Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate have also been explored in recent research. The conjugated system formed by the acrylate backbone and the phenyl ring contributes to its strong absorption in the ultraviolet region, making it a candidate for use in UV-curable adhesives and coatings. Furthermore, the compound's ability to form cross-linked networks upon exposure to UV light has been leveraged in developing high-performance resins for dental composites and optical lenses.

Beyond its material applications, this compound has shown promise in biological systems. The hydroxyl group on the phenyl ring can undergo various biochemical interactions, making it a potential candidate for drug delivery systems. Recent studies have demonstrated that polymers derived from 6935-44-0 can encapsulate hydrophilic drugs and release them in a controlled manner under specific stimuli conditions such as pH or temperature changes.

In conclusion, (E)-Ethyl 2-cyano-3-(4-hydroxyphenyl)acrylate (CAS No: 6935-44-0) is a multifunctional compound with a wide range of applications across materials science, electronics, and biomedicine. Its unique structure endows it with versatile properties that continue to be explored through cutting-edge research. As advancements in polymer chemistry and materials engineering progress, this compound is expected to play an increasingly important role in developing innovative solutions for modern technological challenges.